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These application notes provide a comprehensive overview and detailed protocols for the
thermal decomposition of gold-mercury amalgam to release and quantify mercury. This
technique is crucial for various applications, including environmental monitoring, toxicological
studies, and quality control in artisanal and small-scale gold mining.

Introduction

The thermal decomposition of gold-mercury amalgam is a widely used method for separating
mercury from gold. The process relies on the significant difference in the boiling points of
mercury (356.7°C) and gold (2856°C)[1]. When the amalgam is heated, mercury vaporizes,
leaving the gold behind[1][2][3]. The released mercury vapor can then be quantified using
various analytical techniques, most commonly atomic absorption spectroscopy[4][5][6]. This
method is highly sensitive and is the basis for standardized procedures like EPA Method
7473[4][5][718]Ie]-

Key Principles:

o Amalgamation: Mercury's ability to dissolve other metals to form an alloy is known as
amalgamation[3][5]. In the context of gold, a solid or pasty amalgam is formed[2][10].

o Thermal Decomposition: Controlled heating of the amalgam breaks the metallic bonds
between gold and mercury, leading to the volatilization of mercury.
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» Detection: The gaseous elemental mercury is then measured, typically by Cold Vapor Atomic
Absorption Spectroscopy (CVAAS)[11].

Data Presentation

The following tables summarize key quantitative data related to the thermal decomposition of
gold-mercury amalgam and subsequent mercury analysis.

Table 1: Physical Properties of Mercury and Gold

Property Mercury (Hg) Gold (Au) Reference
Boiling Point 356.7 °C 2856 °C [1]
Melting Point -38.83 °C 1064 °C

Vapor Pressure @

0.0012 mm Hg N/A [12]
20°C

Table 2: Typical Instrumental Parameters for Mercury Analysis (EPA Method 7473)

Parameter Value Reference

Thermal Decomposition,

Technique Amalgamation, Atomic [4115]
Absorption
Wavelength 253.7 nm [4]16]
Typical Working Range 0.05 - 600 ng [4115]
Instrument Detection Limit
0.01 ng [5]
(IDL)
Sample Analysis Time < 5 minutes [8]

Table 3: Mercury Release Temperatures from Different Matrices
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Mercury Onset of Release

. . Peak Release (°C) Reference
Species/Matrix (°C)

Elemental Mercury

~100 ~150 [13]
(Hg°)

Starts to quickly
Gold Amalgam 720 [14]
release at 420

Mercuric Chloride

~150 ~200 [13]
(HgCl2)
Mercuric Oxide (HgO)  ~300 ~400 [13]
Mercuric Sulfide

~250 ~350 [13]

(HgS)

Experimental Protocols

This section details the methodologies for the thermal decomposition of gold-mercury amalgam
and the subsequent quantification of mercury, based on established methods such as EPA
Method 7473.

Principle

A sample containing gold-mercury amalgam is heated in a decomposition furnace with a
continuous flow of oxygen. The heating process first dries the sample and then thermally
decomposes it, releasing mercury vapor. The decomposition products are carried by the
oxygen stream through a catalytic furnace to remove interferents like halogens and
nitrogen/sulfur oxides. The gas stream then passes through a gold amalgamator that
selectively traps the mercury. After the system is flushed to remove any remaining gases, the
amalgamator is rapidly heated, releasing the purified mercury vapor. This vapor is then carried
into the light path of an atomic absorption spectrophotometer, where the absorbance is
measured at 253.7 nm. The absorbance is proportional to the mercury concentration in the
sample[4][5][6].

Apparatus and Materials
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o Direct Mercury Analyzer: An instrument equipped with a decomposition furnace, a catalytic
furnace, a gold amalgamator, and an atomic absorption spectrophotometer. Commercial
instruments like the Teledyne Leeman Labs Hydra IIC or Milestone DMA-80 are suitable[5]
[15].

o Sample Boats: Nickel or quartz boats for holding the amalgam sample.
» Analytical Balance: Capable of weighing to 0.1 mg.

¢ Reagents:

o

Oxygen (carrier gas)

[¢]

Mercury-free water

[¢]

Mercury standard stock solution (1000 pg/mL)[16]

[e]

Mercury working standards (prepared by serial dilution of the stock solution)[5]

Sample Preparation

For solid amalgam samples, a representative portion is accurately weighed into a sample boat.
The sample size should be chosen such that the expected mercury content falls within the
instrument's working range. No further chemical pretreatment is typically required[4][8].

Instrument Calibration

o Prepare a series of mercury working standards by diluting the stock solution. Recommended
concentrations for a low range are 0.00, 0.05, 0.1, 0.2, 0.3, 0.4, and 0.5 ppm[5]. For a high
range, standards of 0, 1, 2, 3, 4, 5, and 6 ppm are recommended[5].

e Analyze a blank (mercury-free water) to establish the baseline.
e Analyze each working standard in triplicate.

o Construct a calibration curve by plotting the mean absorbance versus the known mercury
concentration. The correlation coefficient (r2) should be = 0.995.
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 Verify the calibration by analyzing a known quality control standard. The measured value
should be within 10% of the true value[5].

Sample Analysis

» Weigh a portion of the gold-mercury amalgam sample into a sample boat.

e Place the sample boat into the autosampler or manually introduce it into the decomposition
furnace of the mercury analyzer.

« Initiate the analysis sequence. A typical program consists of a drying step (e.g., 60 seconds)
followed by a decomposition step (e.g., 150 seconds)[17].

e The instrument will automatically perform the thermal decomposition, amalgamation, and
detection steps.

e The mercury concentration in the sample is calculated by the instrument's software based on
the calibration curve.

Quality Control

e Analyze a method blank with each batch of samples to check for contamination.

e Analyze a laboratory control sample (a certified reference material or a spiked sample) with
each batch to assess accuracy.

» Analyze a sample duplicate for every 10 samples to assess precision.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the thermal decomposition of gold-
mercury amalgam and subsequent mercury analysis.
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Caption: Experimental workflow for mercury analysis.
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Logical Relationship of the Analytical Process

This diagram shows the logical steps and components involved in the analytical instrument.
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Caption: Logical flow of the analytical instrument.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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